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Compound of Interest

Compound Name: SAR-7226 Hydrate

CAS No.: 1229167-48-9

Cat. No.: B610689

Get Quote

Physicochemical Properties, Dual SGLT1/2
Inhibition Mechanism, and Preclinical
Applications[1]
Executive Summary
SAR-7226 Hydrate is a potent, small-molecule inhibitor of the sodium-glucose cotransporters

(SGLT), exhibiting dual affinity for both SGLT1 (intestinal/cardiac) and SGLT2 (renal).[1]

Originally developed by Sanofi-Aventis (now Sanofi) for Type 2 Diabetes Mellitus (T2DM), the

compound represents a critical class of O-glycoside derivatives characterized by a C4-fluorine

substitution on the glucose moiety.

While clinical progression was halted—likely due to the gastrointestinal adverse event profile

associated with potent intestinal SGLT1 inhibition—SAR-7226 remains a vital chemical probe

for researchers. It is extensively used to deconvolute the specific physiological roles of SGLT1

in extra-renal tissues (e.g., gut peptide secretion, cardiac metabolism, and bone turnover)

where selective SGLT2 inhibitors (e.g., dapagliflozin) have no effect.[1]

This guide provides a rigorous technical analysis of SAR-7226 Hydrate, covering its solid-state

chemistry, mechanistic differentiation from approved gliflozins, and validated protocols for
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preclinical application.[1]

Chemical Identity & Solid-State Physics[1]
SAR-7226 differs structurally from the market-dominant C-glycosides (e.g., empagliflozin,

dapagliflozin).[1] It retains an O-glycosidic linkage, stabilized by a strategic fluorine atom.[1]

1.1 Structural Specifications
Common Name: SAR-7226 Hydrate[1][2]

CAS Number: 1229167-48-9 (Hydrate); 702638-25-3 (Free Base)[1][2]

Chemical Name: (2S,3R,4R,5S,6R)-5-fluoro-6-(hydroxymethyl)-2-((4-(4-methoxybenzyl)-5-

(trifluoromethyl)-1H-pyrazol-3-yl)oxy)tetrahydro-2H-pyran-3,4-diol hydrate.[1][2][3]

Molecular Formula: C₁₈H₂₀F₄N₂O₆[1] · H₂O

Molecular Weight: 454.37 g/mol (Hydrate)[1][2]

1.2 The "Fluorine Effect" & O-Glycoside Stability
Unlike dapagliflozin, which uses a carbon-carbon bond to resist hydrolysis by glucosidases,

SAR-7226 utilizes an O-linkage connecting a pyrazole ring to the sugar.[1]

C4-Fluorination: The substitution of a hydroxyl group with fluorine at the C4 position of the

pyranose ring is a deliberate medicinal chemistry tactic.[1] This modification alters the

electronic properties of the ring, reducing the basicity of the glycosidic oxygen and rendering

the molecule more resistant to enzymatic hydrolysis (metabolic stability).[1]

Hydrate Form: The hydrate is the thermodynamically stable crystalline form.[1] In preclinical

formulations, the hydrate ensures consistent dissolution rates compared to the amorphous

free base, which may suffer from variable hygroscopicity.[1]

Table 1: Physicochemical Profile
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Property Specification Technical Note

Solubility (DMSO) ≥ 50 mg/mL
Preferred solvent for stock

solutions.[1]

Solubility (Water) Low / Insoluble

Requires co-solvents (e.g.,

PEG400) for aqueous

formulation.[1]

Appearance White to off-white solid Crystalline powder.

Storage -20°C (Desiccated)

Hygroscopic; protect from

moisture to maintain

stoichiometry.

Pharmacological Mechanism: The Dual Inhibitor
Paradigm[1][4]
SAR-7226 is defined by its dual inhibition profile.[1] While SGLT2 inhibitors target the kidney

exclusively, SAR-7226 blocks glucose transport in both the kidney and the intestine.[1]

2.1 Mechanism of Action (MOA)
Renal SGLT2 Inhibition: Blocks the reabsorption of ~90% of filtered glucose in the proximal

convoluted tubule (PCT), inducing glycosuria.[1]

Intestinal SGLT1 Inhibition: Blocks the absorption of dietary glucose in the small intestine.[1]

This blunts post-prandial glucose spikes and, crucially, increases GLP-1 (Glucagon-like

peptide-1) secretion by increasing glucose delivery to the distal gut (L-cells).[1]

2.2 The Selectivity Trade-off
Clinical attrition of SAR-7226 highlights the "therapeutic window" challenge of SGLT1 inhibition.

[1]

High SGLT1 Potency: Leads to significant glucose malabsorption. While beneficial for

glycemic control, unabsorbed glucose in the colon ferments, causing diarrhea and bloating.

[1]
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Research Utility: Because SAR-7226 hits SGLT1 harder than "balanced" inhibitors like

sotagliflozin, it is the superior tool for modeling complete SGLT1 ablation in animal models.

[1]
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Figure 1: Mechanism of Dual SGLT1/2 Inhibition.[1] SAR-7226 acts on both renal and intestinal

pathways, distinguishing it from pure SGLT2 inhibitors.[1]

Experimental Methodologies
3.1 In Vitro SGLT Inhibition Assay
To validate SAR-7226 activity, a cell-based glucose uptake assay is the standard.[1] This

protocol uses CHO (Chinese Hamster Ovary) cells overexpressing human SGLT1 or SGLT2.

Reagents Required:

CHO-hSGLT1 and CHO-hSGLT2 cell lines.[1]

¹⁴C-Methyl-α-D-glucopyranoside (AMG) (Non-metabolizable glucose analog).[1]

Sodium-free buffer (Choline chloride replacement) for negative control.
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Protocol Workflow:

Seeding: Plate CHO cells at 30,000 cells/well in 96-well plates. Incubate 24h.

Wash: Remove culture medium.[1] Wash 2x with Pre-treatment Buffer (10 mM HEPES, 150

mM Choline Cl, pH 7.[1]4) to remove sodium.[4]

Treatment: Add SAR-7226 (diluted in DMSO/Buffer) at varying concentrations (0.1 nM – 10

µM). Incubate 15 min at 37°C.

Uptake: Add Uptake Buffer containing 10 µM ¹⁴C-AMG + 150 mM NaCl.

Incubation: Incubate for 60 min at 37°C.

Termination: Aspirate buffer. Wash 3x with ice-cold stop buffer containing Phlorizin (100 µM)

to lock transporters.

Lysis & Read: Lyse cells with 0.1 M NaOH. Measure radioactivity via Liquid Scintillation

Counting.[1]

Self-Validation Check:

Control: Sodium-free buffer wells must show <5% uptake compared to NaCl wells (confirms

SGLT-dependency).

Reference: Phlorizin (non-selective inhibitor) should block >95% of uptake.

3.2 In Vivo Formulation (Oral Gavage)
SAR-7226 Hydrate is poorly water-soluble. For rodent studies (e.g., measuring urinary glucose

excretion or bone turnover), a suspension vehicle is required.[1]

Recommended Vehicle:

0.5% Hydroxypropyl methylcellulose (HPMC) + 0.1% Tween 80 in water.

Preparation: Milled SAR-7226 Hydrate is added to the vehicle and sonicated/vortexed to

form a uniform suspension.
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Dosing Volume: 10 mL/kg.[1]

Preclinical Efficacy & Safety Profile
4.1 Pharmacodynamics
In preclinical models (Zucker Diabetic Fatty rats), SAR-7226 demonstrates:

Urinary Glucose Excretion (UGE): Dose-dependent increase, plateauing when SGLT2 is fully

saturated.[1]

Delayed Glucose Absorption: Significant reduction in AUC₀₋₁₂₀min during an Oral Glucose

Tolerance Test (OGTT), attributed to SGLT1 inhibition.[1]

4.2 Bone Turnover (Novel Application)
Recent literature utilizes SAR-7226 to investigate the link between SGLT inhibition and bone

health. Unlike some SGLT2 inhibitors that may increase fracture risk via phosphate retention,

SGLT1 inhibition has been linked to increased bone mass in specific rodent models, potentially

via incretin (GLP-2) pathways.[1] SAR-7226 is the preferred probe for these studies due to its

high SGLT1 affinity.
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Figure 2: Preclinical Workflow for SAR-7226. Standardized formulation and readout pathways

for metabolic and osteological studies.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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